Cas no 70974-10-6 (2,4-Imidazolidinedione,5,5-dimethyl-3-phenyl-)

2,4-Imidazolidinedione,5,5-dimethyl-3-phenyl- structure
70974-10-6 structure
Product Name:2,4-Imidazolidinedione,5,5-dimethyl-3-phenyl-
CAS No:70974-10-6
MF:C11H12N2O2
MW:204.225182533264
CID:563129
PubChem ID:3054223
Update Time:2025-04-19

2,4-Imidazolidinedione,5,5-dimethyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Imidazolidinedione,5,5-dimethyl-3-phenyl-
    • 5,5-dimethyl-3-phenyl-imidazolidine-2,4-dione
    • 5,5-dimethyl-3-phenylimidazolidine-2,4-dione
    • 3-phenyl-5,5-dimethylhydantoin
    • YAEXYISATSGZDB-UHFFFAOYSA-N
    • Hydantoin, 5,5-dimethyl-3-phenyl-
    • 2,4-Imidazolidinedione, 5,5-dimethyl-3-phenyl-
    • BRN 0156956
    • 5,5-Dimethyl-3-phenylhydantoin
    • 5-24-05-00355 (Beilstein Handbook Reference)
    • 70974-10-6
    • DTXSID90221202
    • SCHEMBL11465842
    • 5,5-DIMETHYL-3-PHENYL-2,4-IMIDAZOLIDINEDIONE
    • Inchi: 1S/C11H12N2O2/c1-11(2)9(14)13(10(15)12-11)8-6-4-3-5-7-8/h3-7H,1-2H3,(H,12,15)
    • InChI Key: YAEXYISATSGZDB-UHFFFAOYSA-N
    • SMILES: O=C1C(C)(C)NC(N1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 204.08996
  • Monoisotopic Mass: 204.089878
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.4
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.191
  • Refractive Index: 1.552
  • PSA: 49.41
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